Cas no 2228748-56-7 (2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol)

• Product Name: 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• CAS No: 2228748-56-7
• MF: C₅H₁₁N₅O
• MW: 157.173739671707
• CID: 6059198
• PubChem ID: 165780169
• Update Time: 2025-08-05

2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol
• EN300-1734453
• 2228748-56-7

• Inchi： 1S/C5H11N5O/c6-5(3-11)1-2-10-4-7-8-9-10/h4-5,11H,1-3,6H2
• InChI Key： GKDSVWUGBRQYCQ-UHFFFAOYSA-N
• SMILES： OCC(CCN1C=NN=N1)N

Computed Properties

• Exact Mass: 157.09635999g/mol
• Monoisotopic Mass: 157.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol

Introduction to 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol (CAS No. 2228748-56-7)

2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol, identified by its CAS number 2228748-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and tetrazole functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a butanediol backbone linked to a tetrazole ring at the 4-position and an amino group at the 2-position, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The significance of 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol lies in its potential applications as a building block in drug discovery and development. The tetrazole moiety is particularly noteworthy, as it is known for its presence in various bioactive natural products and synthetic drugs. Tetrazoles often exhibit significant pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The combination of the tetrazole group with the amino function in 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol suggests that this compound may possess multiple modes of interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these heterocycles, tetrazoles have been increasingly explored due to their ability to modulate enzyme activity and receptor binding. The butanediol backbone in 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-ol provides additional flexibility for structural optimization. This allows chemists to modify various positions along the chain to enhance solubility, bioavailability, and target specificity. Such structural adaptability is crucial for designing molecules that can effectively interact with biological systems while minimizing off-target effects.

The synthesis of 2-amino-4-(1H-1,2,3,4-tetrazol-1-yb)butanediol (CAS No. 2228748567) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the tetrazole ring typically involves cyclization reactions using appropriate precursors under controlled conditions. Subsequent functionalization at the 2-position with an amino group further refines the molecular structure. These synthetic strategies are critical for ensuring high yield and purity, which are essential for subsequent biological testing.

In the realm of drug discovery, 2-amino-butanediol derivatives have shown promise in various therapeutic areas. For instance, compounds with similar structural motifs have been investigated for their potential role in modulating neurotransmitter systems or as intermediates in the synthesis of more complex pharmacophores. The presence of both amino and tetrazole groups in CAS No 2228748567 suggests that it may serve as a precursor for drugs targeting neurological disorders or inflammatory conditions. Additionally, the tetrazole moiety's ability to act as a metal chelator could open avenues for applications in metallodrug development.

Recent studies have also explored the use of tetrazole-containing compounds as kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer and autoimmune disorders. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of CAS No 2228748567, including its butanediol backbone and tetrazole ring, position it as a potential scaffold for such kinase inhibitors.

The pharmacokinetic properties of CAS No 2228748567 are also an area of interest. Factors such as solubility、metabolism、and excretion (ADME) play a crucial role in determining whether a drug candidate will be successful in clinical trials. The butanediol moiety can influence solubility，while the tetrazole group may affect metabolic stability。These factors need to be carefully evaluated through preclinical studies to ensure that the compound has favorable pharmacokinetic profiles before moving into human trials.

Furthermore，the synthesis and characterization of CAS No 2228748567 have been supported by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS)、and X-ray crystallography。These techniques provide detailed insights into the molecular structure、conformational dynamics、and interactions with biological targets。High-resolution structural data are essential for understanding how the compound behaves within biological systems，which is critical for optimizing its pharmacological activity。

The potential applications of CAS No 2228748567 extend beyond traditional pharmaceuticals。For example，its unique structural features make it a valuable tool for research in materials science，where it could be used to develop novel polymers or functional materials。Additionally，the compound's ability to participate in coordination chemistry might lead to applications in catalysis or as a component in metal organic frameworks (MOFs). These interdisciplinary applications highlight the versatility of molecules like CAS No 2228748567。

In conclusion，CAS No 2228748567 (also known as 2-amino-butanediol derivative) represents an intriguing compound with significant potential across multiple domains of chemical research。Its structural features，including the presence of both amino and tetrazole functional groups，make it a promising candidate for further exploration in drug discovery、materials science，and other fields。As research continues to uncover new applications for this molecule，its importance is likely to grow，contributing to advancements in science and medicine.